Technical Guide: Molecular Characterization and Analytical Profiling of Tenofovir Dibenzyloxy Isopropyl Carbamate
Technical Guide: Molecular Characterization and Analytical Profiling of Tenofovir Dibenzyloxy Isopropyl Carbamate
Topic: Molecular Structure and Physicochemical Properties of Tenofovir Dibenzyloxy Isopropyl Carbamate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[]
Executive Summary
Tenofovir Dibenzyloxy Isopropyl Carbamate (CAS: 1391052-09-7) is a critical high-value molecular entity in the development and quality control of Tenofovir-based antiretrovirals (ARVs).[] While Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF) are the active prodrugs used clinically, this specific compound serves a dual role:[]
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Synthetic Intermediate: It represents a fully protected state of the Tenofovir (PMPA) core, utilizing benzyl groups for phosphonate masking and an isopropyl carbamate moiety for nucleobase (adenine N6) protection.
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Pharmaceutical Analytical Impurity (PAI): It is a regulated reference standard used to validate the purity of drug substances.[] Its presence indicates specific side-reactions or incomplete deprotection steps during the manufacturing of Tenofovir prodrugs.[]
This guide provides a rigorous analysis of its molecular architecture, physicochemical properties, and the analytical protocols required for its detection and quantification in compliance with ICH Q3A/B guidelines.[]
Molecular Architecture and Structural Logic
The molecule is a derivative of (R)-PMPA (9-[(R)-2-(phosphonomethoxy)propyl]adenine).[] Its structural complexity arises from the orthogonal protection strategy applied to the polar functional groups of the parent nucleotide analogue.[]
Structural Breakdown
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Core Scaffold: (R)-9-(2-phosphonomethoxypropyl)adenine (Tenofovir).[]
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Phosphonate Moiety: Protected as a dibenzyl ester . Benzyl groups are lipophilic protecting groups, typically removed via catalytic hydrogenolysis (H₂/Pd-C) or Lewis acid-mediated dealkylation (e.g., TMSBr).[]
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Nucleobase (Adenine): The exocyclic amine at position 6 (N6) is protected as an isopropyl carbamate .[] This prevents N-alkylation side reactions during the synthesis of complex prodrugs.[]
Chemical Identity Table
| Property | Specification |
| Chemical Name | Isopropyl (R)-(9-(2-((bis(benzyloxy)phosphoryl)methoxy)propyl)-9H-purin-6-yl)carbamate |
| CAS Number | 1391052-09-7 |
| Molecular Formula | C₂₇H₃₂N₅O₆P |
| Molecular Weight | 553.55 g/mol |
| Chirality | (R)-Enantiomer (inherited from Tenofovir) |
| Appearance | White to Off-White Solid |
| Solubility | Soluble in DMSO, Methanol, Ethyl Acetate; Insoluble in Water |
| Purity Standard | >95% (HPLC) for Reference Material |
Synthetic Origin and Formation Pathway[1][2]
Understanding the origin of Tenofovir Dibenzyloxy Isopropyl Carbamate is essential for process chemists to control its formation. It is typically generated during the protection phase of Tenofovir synthesis or as a byproduct of specific reagent interactions.
Mechanism of Formation
The formation involves two distinct protection steps:
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Phosphonate Protection: Reaction of Tenofovir (or its precursor) with benzyl alcohol or benzyl chloride to form the dibenzyl phosphonate.[]
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N6-Carbamoylation: Reaction of the adenine amine with isopropyl chloroformate .[] This step is often employed to increase solubility in organic solvents and protect the amine from competing nucleophilic attacks during subsequent esterification steps.[]
Visualization of Synthetic Pathway
The following diagram illustrates the logical flow of the molecule's synthesis and its potential deprotection to active Tenofovir species.
Figure 1: Synthetic pathway illustrating the sequential protection of Tenofovir to form the Dibenzyloxy Isopropyl Carbamate intermediate.[]
Analytical Methodology: Detection and Profiling
As a reference standard, this molecule is used to calibrate HPLC and LC-MS methods.[] The high lipophilicity conferred by the benzyl and isopropyl groups results in a distinct retention time compared to the polar parent drug.[]
HPLC Method Protocol (Reverse Phase)
This protocol is designed to separate the lipophilic impurity from the main Tenofovir peak.[]
Reagents:
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Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).[]
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Mobile Phase B: 0.1% Formic Acid in Acetonitrile (HPLC grade).
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[]
Step-by-Step Workflow:
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Sample Preparation: Dissolve 1 mg of Tenofovir Dibenzyloxy Isopropyl Carbamate reference standard in 1 mL of Methanol (Stock Solution: 1 mg/mL). Dilute to 10 µg/mL with Mobile Phase A:B (50:50) for injection.[]
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Equilibration: Flush column with 95% A / 5% B for 10 minutes at 1.0 mL/min.
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Gradient Elution:
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0-2 min: Isocratic 5% B.[]
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2-15 min: Linear gradient to 95% B (Elution of lipophilic impurities).[]
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15-20 min: Isocratic 95% B.
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20-22 min: Return to 5% B.[]
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Detection: UV Absorbance at 260 nm (Adenine λmax).
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Data Analysis: The target molecule (Dibenzyloxy Isopropyl Carbamate) will elute significantly later (approx. 12-14 min) than Tenofovir (approx. 3-4 min) due to the hydrophobic benzyl and isopropyl groups.[]
Mass Spectrometry (LC-MS) Identification
For confirmation, Electrospray Ionization (ESI) in Positive Mode is recommended.[]
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Parent Ion [M+H]⁺: 554.56 m/z.[]
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Fragment Ions:
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Loss of Benzyl groups (-91 Da).[]
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Loss of Isopropyl carbamate (-87 Da).[]
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Analytical Logic Diagram
Figure 2: Analytical workflow for the identification and quantification of the impurity.
Significance in Drug Development[1][2]
Impurity Profiling (ICH Q3A/B)
In the regulatory context, Tenofovir Dibenzyloxy Isopropyl Carbamate is classified as a process-related impurity .[]
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Reporting Threshold: >0.05%
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Identification Threshold: >0.10%
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Qualification Threshold: >0.15%[]
If this impurity exceeds 0.15% in the final API, toxicological qualification is required.[] Therefore, controlling the stoichiometry of the deprotection steps (removal of benzyl and carbamate groups) is vital.[]
Stability
The carbamate linkage is relatively stable under acidic conditions but susceptible to basic hydrolysis.[] The benzyl esters are stable to acid/base but sensitive to oxidation or reduction.[] Stability studies must ensure this intermediate does not degrade into unknown genotoxic species.[]
References
-
PubChem. (2025).[][2][3] Tenofovir Disoproxil and Related Compounds.[4][2][3][5][6][7] National Library of Medicine.[][2] Retrieved from [Link]
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Pharmaffiliates. (n.d.). Tenofovir Impurity Standards. Retrieved from [Link]
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International Council for Harmonisation (ICH). (2006).[] Q3A(R2): Impurities in New Drug Substances. Retrieved from [Link]
Sources
- 2. SID 46508131 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Tenofovir | C9H14N5O4P | CID 464205 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Tenofovir disoproxil - Wikipedia [en.wikipedia.org]
- 5. pharmaffiliates.com [pharmaffiliates.com]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
